Cas no 160850-61-3 (3-Isoxazolecarboxylicacid, 4,5-dimethyl-, methyl ester)

• Product Name: 3-Isoxazolecarboxylicacid, 4,5-dimethyl-, methyl ester
• CAS No: 160850-61-3
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 109603
• PubChem ID: 13524800
• Update Time: 2025-04-18

3-Isoxazolecarboxylicacid, 4,5-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylicacid, 4,5-dimethyl-, methyl ester
• 3-Isoxazolecarboxylicacid,4,5-dimethyl-,methylester(9CI)
• Methyl 4,5-dimethylisoxazole-3-carboxylate
• METHYL 4,5-DIMETHYL-1,2-OXAZOLE-3-CARBOXYLATE
• 160850-61-3
• SCHEMBL25985564

• Inchi： 1S/C7H9NO3/c1-4-5(2)11-8-6(4)7(9)10-3/h1-3H3
• InChI Key： LKQZQQAQWFKBNG-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)C(C(=O)OC)=N1

Computed Properties

• Exact Mass: 155.058243149g/mol
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų